Cas no 1396847-69-0 (N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-(3-chloro-4-fluorophenyl)ethanediamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-(3-chloro-4-fluorophenyl)ethanediamide
• CAS No: 1396847-69-0
• MF: C₁₈H₁₆ClFN₂O₅
• MW: 394.781447410584
• CID: 6408243
• PubChem ID: 71781946
• Update Time: 2025-10-19

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-(3-chloro-4-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-(3-chloro-4-fluorophenyl)ethanediamide
• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-(3-chloro-4-fluorophenyl)oxamide
• VU0525156-1
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-(3-chloro-4-fluorophenyl)ethanediamide
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-N2-(3-chloro-4-fluorophenyl)oxalamide
• F5857-3350
• 1396847-69-0
• AKOS024524000

• Inchi： 1S/C18H16ClFN2O5/c1-18(25,10-2-5-14-15(6-10)27-9-26-14)8-21-16(23)17(24)22-11-3-4-13(20)12(19)7-11/h2-7,25H,8-9H2,1H3,(H,21,23)(H,22,24)
• InChI Key： KXLLITMXLFPVEE-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C2OCOC2=C1)(O)C)(=O)C(NC1=CC=C(F)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 394.0731775g/mol
• Monoisotopic Mass: 394.0731775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.9Ų

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-(3-chloro-4-fluorophenyl)ethanediamide

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-(3-chloro-4-fluorophenyl)ethanediamide: A Comprehensive Overview

The compound with CAS No 1396847-69-0, known as N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-(3-chloro-4-fluorophenyl)ethanediamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-(3-chloro-4-fluorophenyl)ethanediamide is characterized by its complex molecular architecture, which includes a benzodioxole ring system, a hydroxyl group, and an ethanediamide functional group. The presence of these functional groups contributes to its versatility in chemical reactions and interactions with biological systems.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a bioisostere or a lead compound in drug design, particularly in the context of targeting specific protein-protein interactions or enzyme pathways. The benzodioxole moiety, for instance, has been shown to enhance the molecule's stability and bioavailability, making it a valuable component in drug delivery systems.

In addition to its pharmacological applications, N'-chloro-fluoro-substituted phenylethanamide derivatives like this compound have been investigated for their role in materials science. The molecule's ability to form stable amide bonds makes it a candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties.

The synthesis of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-(3-chloro-4-fluorophenyl)ethanediamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to improve yield and purity, ensuring that the compound can be produced on a larger scale for both academic and industrial applications.

From an environmental standpoint, the compound's biodegradability and ecological impact have been assessed in preliminary studies. These findings are crucial for determining its suitability for use in sustainable chemical processes and green chemistry initiatives.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-(3-chloro-4-fluorophenyl)ethanediamide represents a promising compound with diverse applications across multiple scientific disciplines. As research continues to uncover its full potential, this molecule is poised to play a significant role in advancing both pharmaceutical innovation and materials science.